Cas no 1797900-85-6 (1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea)

• Product Name: 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea
• CAS No: 1797900-85-6
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 6116644
• PubChem ID: 71810791
• Update Time: 2025-05-29

1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXY-2-PHENYLBUTYL)-3-[(4-METHOXYPHENYL)METHYL]UREA
• F6452-1024
• 3-(2-methoxy-2-phenylbutyl)-1-[(4-methoxyphenyl)methyl]urea
• 1-(2-methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea
• AKOS024568739
• 1797900-85-6
• 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea

• Inchi： 1S/C20H26N2O3/c1-4-20(25-3,17-8-6-5-7-9-17)15-22-19(23)21-14-16-10-12-18(24-2)13-11-16/h5-13H,4,14-15H2,1-3H3,(H2,21,22,23)
• InChI Key： UMNQEAGMFLHVSU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(CNC(NCC1C=CC(=CC=1)OC)=O)CC

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea

Professional Introduction to Compound with CAS No. 1797900-85-6 and Product Name: 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea

1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea, identified by its CAS number 1797900-85-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of 2-methoxy-2-phenylbutyl and 4-methoxybenzyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis of 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea involves a series of well-defined chemical reactions that highlight the precision and expertise required in organic synthesis. The introduction of the 2-methoxy-2-phenylbutyl group enhances the lipophilicity of the molecule, which is a critical factor in determining its absorption and distribution within biological systems. On the other hand, the 4-methoxybenzyl moiety introduces a hydrophilic component, which can influence the compound's solubility and metabolic stability. This balance between lipophilic and hydrophilic properties is essential for optimizing pharmacokinetic profiles.

In recent years, there has been a growing interest in urea derivatives as potential lead compounds for drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The structural framework of 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea makes it a valuable candidate for further investigation due to its ability to interact with multiple biological targets. Specifically, the benzyl and methoxy groups can modulate binding affinities with enzymes and receptors, thereby influencing downstream signaling pathways.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Urea derivatives are known to exhibit inhibitory effects on various enzymes by competing with natural substrates or by altering enzyme conformation. The presence of the 4-methoxybenzyl group in 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea suggests that it may interact with serine proteases or other hydrolases, which are implicated in numerous disease pathways. Preliminary studies have indicated that this compound can exhibit dose-dependent inhibition of specific enzymatic targets, making it a promising candidate for further pharmacological evaluation.

The pharmacokinetic properties of 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea are also of great interest. The combination of lipophilic and hydrophilic substituents suggests that this compound may exhibit favorable oral bioavailability and metabolic stability. Additionally, the methoxy groups can influence the compound's interaction with cytochrome P450 enzymes, which are responsible for drug metabolism. Understanding these interactions is crucial for predicting drug-drug interactions and optimizing dosing regimens.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been performed on 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea to identify potential binding sites on target proteins. These studies have revealed that the compound can bind to active sites of enzymes with high affinity, suggesting its potential as an inhibitor. Furthermore, virtual screening has identified analogs of this compound that may enhance potency or selectivity without compromising solubility or bioavailability.

In vitro experiments have provided further insights into the biological activity of 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea. Cell-based assays have demonstrated that this compound can modulate intracellular signaling pathways associated with inflammation and cell proliferation. Specifically, it has been observed to inhibit NFκB activation, a key pathway involved in inflammatory responses. Additionally, studies in cancer cell lines have shown that this compound can induce apoptosis by disrupting mitochondrial function. These findings underscore its potential as a therapeutic agent in chronic inflammatory diseases and cancer.

The development of novel drug candidates often involves optimization of lead compounds to improve their pharmacological properties. In the case of 1-(2-Methoxy-2-phenylbutyl)-3-(4-methoxybenzyl)urea, future studies may focus on modifying substituents to enhance binding affinity or reduce off-target effects. For instance, replacing one of the methoxy groups with a different functional group could alter metabolic stability while maintaining biological activity. Similarly, exploring different alkyl chains could fine-tune lipophilicity without compromising solubility.

The role of urea derivatives in drug discovery continues to expand as researchers uncover new mechanisms of action and structural motifs. The versatility of these compounds allows for modifications that can tailor their biological activity to specific therapeutic needs. As such, 1-(2-Methoxy-2-phenylbutul)-3(4meth oxybez yl)urea represents an exciting opportunity for further exploration in medicinal chemistry.